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Compound of Interest

Compound Name: 1-Butyrylimidazole

CAS No.: 4122-54-7

Cat. No.: B1585135

Get Quote

Executive Summary
In the landscape of acylating agents, Butyryl Chloride and 1-Butyrylimidazole represent two

distinct tactical approaches to the same strategic goal: the introduction of a butyryl (

) group.

Butyryl Chloride is the "sledgehammer": kinetically aggressive, sterically unencumbered, and

highly efficient for unreactive nucleophiles. However, its generation of stoichiometric HCl

necessitates rigorous base scavenging and threatens acid-sensitive protecting groups (e.g.,

Boc, acetals).

1-Butyrylimidazole is the "scalpel": a tunable, mild acylating agent (an "active amide"). It

operates under neutral-to-mildly-basic conditions, eliminating the risk of acid-catalyzed side

reactions. It is the reagent of choice for late-stage functionalization of complex,

multifunctional scaffolds.

This guide provides a technical comparison to assist medicinal chemists in selecting the

optimal reagent based on substrate sensitivity and reaction kinetics.
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Mechanistic Profiling & Kinetics
The divergence in performance stems from the electronic nature of the leaving group (LG).

Electronic Activation
Butyryl Chloride: The chlorine atom exerts a strong inductive effect (

), making the carbonyl carbon highly electrophilic. The chloride ion (

) is an excellent leaving group (

of conjugate acid

). This results in rapid kinetics but low selectivity.

1-Butyrylimidazole: The imidazole ring withdraws electron density via resonance but also

donates back via the nitrogen lone pair, stabilizing the ground state relative to the acid

chloride. The leaving group is imidazole (

of conjugate acid

). Activation often requires protonation or Lewis acid catalysis to match the reactivity of the
chloride.

Mechanism of Action (Visualization)
The following diagram illustrates the mechanistic divergence, highlighting the tetrahedral

intermediates and byproduct generation.
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Figure 1: Mechanistic pathways showing the high-energy trajectory of the acid chloride versus

the stabilized, byproduct-neutral pathway of the acylimidazole.

Comparative Performance Data
The following data consolidates physicochemical properties and reactivity profiles relevant to

process optimization.

Feature Butyryl Chloride 1-Butyrylimidazole

CAS Number 141-75-3 29117-64-8

Leaving Group -7 (HCl) 6.95 (Imidazolium)

Reactivity High (Exothermic) Moderate (Tunable)

Byproduct Hydrogen Chloride (Gas/Acid) Imidazole (Solid/Base)

Moisture Sensitivity Extreme (Violent Hydrolysis) Moderate (Slow Hydrolysis)

Selectivity
Low (Acylates OH, NH2, SH

indiscriminately)

High (Prefers primary NH2 >

OH)

Acid Scavenger
Mandatory (TEA, DIPEA,

Pyridine)
Optional (Self-buffering)

Storage Stability Poor (Degrades to HCl) Good (Hygroscopic solid/oil)

Suitability Sterically hindered substrates
Acid-sensitive substrates (Boc,

TBS)

Experimental Protocols
Protocol A: Standard Acylation (Butyryl Chloride)
Best for: Robust substrates, sterically hindered amines, or scale-up where cost is the primary

driver.

Reagents:
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Substrate (1.0 equiv)

Butyryl Chloride (1.1 – 1.2 equiv)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv)

Solvent: Dichloromethane (DCM) (Anhydrous)

Workflow:

Setup: Flame-dry a round-bottom flask under

or Ar atmosphere.

Dissolution: Dissolve substrate and base (TEA) in anhydrous DCM. Cool to 0°C (ice bath) to

control exotherm.

Addition: Add Butyryl Chloride dropwise via syringe. Caution: Evolution of HCl fumes may

occur if base is insufficient.

Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT). Monitor via

TLC/LCMS.

Quench: Quench with saturated

solution.

Workup: Extract with DCM, wash with brine, dry over

.

Critical Note: The HCl salt of the amine base (TEA·HCl) will precipitate. Ensure vigorous

stirring.

Protocol B: Mild Acylation (1-Butyrylimidazole)
Best for: Late-stage functionalization, peptides, and substrates containing acid-labile groups

(e.g., acetals, silyl ethers).
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Note: While 1-Butyrylimidazole can be purchased, it is often generated in situ using 1,1'-

Carbonyldiimidazole (CDI) and Butyric Acid to ensure maximum activity and purity.

Reagents:

Butyric Acid (1.1 equiv)

1,1'-Carbonyldiimidazole (CDI) (1.1 equiv)

Substrate (1.0 equiv)

Catalyst (Optional): DBU or DMAP (0.1 equiv) for unreactive alcohols.

Solvent: THF or Acetonitrile (ACN).

Workflow:

Activation (In Situ): Dissolve Butyric Acid in anhydrous THF at RT. Add CDI portion-wise.[1]

[2]

Observation:

gas evolution indicates formation of the acylimidazole. Stir for 30–60 mins until gas
evolution ceases.

Coupling: Add the nucleophile substrate directly to the reaction mixture.

Reaction: Stir at RT (for amines) or reflux (for hindered alcohols).

Self-Buffering: The imidazole released acts as a mild base, often negating the need for

external bases.

Workup: Dilute with EtOAc. Wash with water (removes imidazole and unreacted acid). Dry

over

.
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Use the following logic flow to determine the appropriate reagent for your specific campaign.

Start: Select Acylation Reagent

Is the substrate Acid-Sensitive?
(Contains Boc, Trityl, Acetal, Silyl groups)

Is the Nucleophile Sterically Hindered?

No

Use 1-Butyrylimidazole
(Protocol B)

Yes (Avoid HCl)

No (Prefer Mild Conditions)

Use Butyryl Chloride
(Protocol A)

Yes (Need High Energy)

Click to download full resolution via product page

Figure 2: Decision matrix for reagent selection based on substrate stability and steric profile.

Case Study: Selective N-Acylation
In a molecule containing both a primary amine and a secondary alcohol, 1-Butyrylimidazole
demonstrates superior chemoselectivity. Under controlled conditions (RT, no catalyst), it will

exclusively acylate the amine (

-acylation) leaving the alcohol untouched. Butyryl chloride would likely result in a mixture of

-acyl,

-acyl, and

-diacyl products due to its indiscriminate high reactivity [1].
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Butyryl Chloride[3][4][5]
Hazards: Corrosive, Flammable, Lachrymator.[3] Reacts violently with water to release HCl

gas.[3]

PPE: Fume hood mandatory. Face shield recommended. Double nitrile gloves.

Spill Control: Neutralize with sodium bicarbonate or lime. Do not add water directly.

1-Butyrylimidazole[1][6]
Hazards: Skin and eye irritant.[3][4] Hygroscopic.

PPE: Standard lab coat, safety glasses, gloves.

Handling: Store in a desiccator. If synthesizing in situ using CDI, account for

pressure buildup in sealed vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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